1-(3-methylbenzyl)-2-(piperidin-1-ylmethyl)-1H-benzimidazole
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Description
1-[(3-METHYLPHENYL)METHYL]-2-[(PIPERIDIN-1-YL)METHYL]-1H-1,3-BENZODIAZOLE is a complex organic compound that belongs to the class of benzodiazoles Benzodiazoles are known for their diverse biological activities and are often used in medicinal chemistry for the development of therapeutic agents
Properties
Molecular Formula |
C21H25N3 |
|---|---|
Molecular Weight |
319.4 g/mol |
IUPAC Name |
1-[(3-methylphenyl)methyl]-2-(piperidin-1-ylmethyl)benzimidazole |
InChI |
InChI=1S/C21H25N3/c1-17-8-7-9-18(14-17)15-24-20-11-4-3-10-19(20)22-21(24)16-23-12-5-2-6-13-23/h3-4,7-11,14H,2,5-6,12-13,15-16H2,1H3 |
InChI Key |
CTHJZLXBOHOTQF-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC(=CC=C1)CN2C3=CC=CC=C3N=C2CN4CCCCC4 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 1-[(3-METHYLPHENYL)METHYL]-2-[(PIPERIDIN-1-YL)METHYL]-1H-1,3-BENZODIAZOLE typically involves multi-step organic reactions. One common method starts with the preparation of the benzodiazole core, which can be synthesized through the cyclization of o-phenylenediamine with carboxylic acids or their derivatives.
Industrial Production Methods: In an industrial setting, the production of this compound may involve optimized reaction conditions to ensure high yield and purity. This includes the use of catalysts, controlled temperatures, and specific solvents to facilitate the reactions. The scalability of the synthesis process is crucial for industrial applications, and continuous flow reactors may be employed to enhance efficiency and consistency .
Chemical Reactions Analysis
Types of Reactions: 1-[(3-METHYLPHENYL)METHYL]-2-[(PIPERIDIN-1-YL)METHYL]-1H-1,3-BENZODIAZOLE undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of oxidized derivatives.
Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in reduced forms of the compound.
Common Reagents and Conditions:
Oxidation: Potassium permanganate in acidic or neutral conditions.
Reduction: Lithium aluminum hydride in anhydrous ether.
Substitution: Alkyl halides or aryl halides in the presence of a base such as sodium hydride.
Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines .
Scientific Research Applications
1-[(3-METHYLPHENYL)METHYL]-2-[(PIPERIDIN-1-YL)METHYL]-1H-1,3-BENZODIAZOLE has a wide range of scientific research applications, including:
Chemistry: Used as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.
Biology: Investigated for its potential as a bioactive compound with antimicrobial, antiviral, and anticancer properties.
Medicine: Explored for its therapeutic potential in treating various diseases, including neurological disorders and infections.
Mechanism of Action
The mechanism of action of 1-[(3-METHYLPHENYL)METHYL]-2-[(PIPERIDIN-1-YL)METHYL]-1H-1,3-BENZODIAZOLE involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. For example, it may inhibit the activity of certain enzymes involved in bacterial cell wall synthesis, leading to antimicrobial effects .
Comparison with Similar Compounds
1-[(3-METHYLPHENYL)METHYL]-1H-1,3-BENZODIAZOLE: Lacks the piperidin-1-ylmethyl group, resulting in different chemical properties and biological activities.
2-[(PIPERIDIN-1-YL)METHYL]-1H-1,3-BENZODIAZOLE: Lacks the 3-methylphenylmethyl group, which may affect its binding affinity and specificity for certain targets.
1-[(3-METHYLPHENYL)METHYL]-2-[(MORPHOLIN-1-YL)METHYL]-1H-1,3-BENZODIAZOLE: Contains a morpholin-1-ylmethyl group instead of a piperidin-1-ylmethyl group, leading to variations in its pharmacological profile
Uniqueness: The presence of both the 3-methylphenylmethyl and piperidin-1-ylmethyl groups in 1-[(3-METHYLPHENYL)METHYL]-2-[(PIPERIDIN-1-YL)METHYL]-1H-1,3-BENZODIAZOLE contributes to its unique chemical and biological properties. These substituents may enhance its binding affinity, selectivity, and overall efficacy in various applications .
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